Methyl 2-fluoro-4-(methylamino)benzoate

• CAS No.: 660432-46-2
• Molecular Formula: C9H10FNO2
• Molecular Weight: 183.18 g/mol
• IUPAC Name: methyl 2-fluoro-4-(methylamino)benzoate
• InChI: InChI=1S/C9H10FNO2/c1-11-6-3-4-7(8(10)5-6)9(12)13-2/h3-5,11H,1-2H3
• InChI Key: XPSKXMKABYWBBJ-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC(=C(C=C1)C(=O)OC)F

Description

Methyl 2-fluoro-4-(methylamino)benzoate is a useful research compound. Its molecular formula is C9H10FNO2 and its molecular weight is 183.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Add formaldehyde (0.15 g) to a mixture of 2-fluoro-4-amino benzoic acid methyl ester (0.62 g), acetic acid (2.1 mL) and 1,2 dichloroethane (20 mL). Stir at room temperature overnight. Add sodium triacetoxyborohydride (1.15 g) and stir at room temperature for 2 hours. Quench by pouring the reaction mixture into a mixture of saturated aqueous sodium bicarbonate and ethyl acetate. Separate the layers, wash the organic phase with water, dry the remaining organic phase over sodium sulfate and then concentrate under reduced pressure. The residue is purified by chromatography eluting with ethyl acetate:hexane (1:4) to provide 2-fluoro-4-methylamino benzoic acid methyl ester (0.10 g, 15%) as an oil.